Cas no 2549056-27-9 (2-(4-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine)

• Product Name: 2-(4-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine
• CAS No: 2549056-27-9
• MF: C₁₉H₂₃N₇O
• MW: 365.432222604752
• CID: 5314385
• PubChem ID: 154853995
• Update Time: 2025-05-21

2-(4-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2549056-27-9
• AKOS040730296
• 2-(4-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine
• F6789-2048
• [2-(1,1-Dimethylethyl)imidazo[1,2-b]pyridazin-6-yl][4-(2-pyrimidinyl)-1-piperazinyl]methanone

• Inchi： 1S/C19H23N7O/c1-19(2,3)15-13-26-16(22-15)6-5-14(23-26)17(27)24-9-11-25(12-10-24)18-20-7-4-8-21-18/h4-8,13H,9-12H2,1-3H3
• InChI Key： GUORUTDXBOECIA-UHFFFAOYSA-N
• SMILES： C(C1=NN2C=C(C(C)(C)C)N=C2C=C1)(N1CCN(C2=NC=CC=N2)CC1)=O

Computed Properties

• Exact Mass: 365.19640838g/mol
• Monoisotopic Mass: 365.19640838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.98±0.30(Predicted)

Additional information on 2-(4-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine

Introduction to 2-(4-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine (CAS No. 2549056-27-9)

2-(4-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine, identified by its CAS number 2549056-27-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit remarkable potential in drug discovery and development. The structural framework of this molecule incorporates multiple functional groups, including an imidazo[1,2-b]pyridazine core and a piperazine moiety, which are known to contribute to its biological activity. The presence of a tert-butyl group further enhances its steric properties, making it an intriguing candidate for further exploration in medicinal chemistry.

The imidazo[1,2-b]pyridazine scaffold is a privileged structure in drug design due to its ability to interact with various biological targets. This particular scaffold has been extensively studied for its potential applications in the treatment of inflammatory diseases, infectious agents, and even certain types of cancer. The piperazine group, on the other hand, is well-known for its role as a pharmacophore in many bioactive molecules, particularly in central nervous system (CNS) drugs and antihistamines. The combination of these two moieties in 2-(4-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine suggests a multifaceted biological profile that warrants thorough investigation.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors targeting specific enzymes and receptors involved in disease pathways. The carbonitrile functionality at the 6-position of the imidazo[1,2-b]pyridazine ring in this compound is particularly noteworthy, as it can serve as a handle for further derivatization and optimization. This feature allows chemists to explore various chemical modifications aimed at enhancing binding affinity, selectivity, and pharmacokinetic properties. Such modifications are crucial for the development of next-generation therapeutics that can overcome the limitations of existing drugs.

One of the most compelling aspects of 2-(4-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine is its potential application in addressing unmet medical needs. Current research indicates that this compound may exhibit inhibitory activity against enzymes such as Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune disorders. JAK inhibitors have already shown promise in clinical trials for conditions like rheumatoid arthritis and psoriasis. By targeting these enzymes, CAS No. 2549056-27-9 could offer a novel therapeutic approach with reduced side effects compared to existing treatments.

The tert-butyl group incorporated into the molecule not only influences its steric properties but also contributes to its metabolic stability. This is particularly important for drug candidates that need to withstand biotransformation processes in vivo. Additionally, the piperazine ring enhances solubility and bioavailability, which are critical factors for the clinical success of any pharmaceutical agent. These characteristics make 2-(4-{2-tert-butylimidazo[1,2-b]pyridazine-6-carbonyl}piperazin-1-yl)pyrimidine an attractive scaffold for further development.

Recent advancements in computational chemistry and high-throughput screening have accelerated the process of identifying promising drug candidates like this one. By leveraging these technologies, researchers can rapidly evaluate the biological activity of diverse chemical libraries, including compounds like CAS No. 2549056-27-9. Such efforts have led to the discovery of several novel inhibitors with therapeutic potential across multiple disease areas. The integration of machine learning algorithms into drug discovery pipelines has further enhanced the efficiency of this process by predicting binding affinities and optimizing molecular structures.

The synthesis of CAS No. 2549056-27-9 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors followed by functional group transformations such as cyclization and carboxylation. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and flow chemistry techniques, have been employed to streamline these processes. These innovations not only improve efficiency but also reduce waste generation, aligning with sustainable chemistry principles.

The pharmacological profile of CAS No. 2549056-27-9 is being actively investigated in preclinical studies to determine its efficacy and safety profiles. Initial findings suggest that this compound exhibits promising activity against target enzymes with minimal off-target effects. Further research is needed to fully elucidate its mechanism of action and assess its potential as a lead compound for drug development programs. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating these findings into clinical applications that benefit patients worldwide.

In conclusion,CAS No 2549056 - 27 - 9, corresponding to 2-(4-{2 - tert - butylimidazo [ 1 , 2 - b ] pyridazine - 6 - carbonyl } piperazin - 1 - yl ) pyrimidine, represents a significant advancement in medicinal chemistry with substantial therapeutic implications. Its unique structural features make it an excellent candidate for further exploration in drug discovery efforts aimed at treating inflammatory diseases,cancer,and other debilitating conditions . As research progresses ,it is anticipated that this compound will emerge as a valuable tool for developing next-generation therapeutics .